Cas no 148044-11-5 (1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene)

1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene structure
148044-11-5 structure
Product Name:1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene
CAS No:148044-11-5
MF:C30H18N6O3
MW:510.502325534821
CID:2778406
PubChem ID:638607
Update Time:2025-04-21

1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • AKOS024389100
    • SCHEMBL12765577
    • 1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene
    • 148044-11-5
    • ST51043607
    • InChI=1/C30H18N6O3/c1-4-10-19(11-5-1)25-31-34-28(37-25)22-16-23(29-35-32-26(38-29)20-12-6-2-7-13-20)18-24(17-22)30-36-33-27(39-30)21-14-8-3-9-15-21/h1-18
    • DTXSID90348584
    • 1,3,4-oxadiazole, 2,2',2''-benzene-1,3,5-triyltris[5-phenyl-
    • 2,2',2''-benzene-1,3,5-triyltris(5-phenyl-1,3,4-oxadiazole)
    • Inchi: 1S/C30H18N6O3/c1-4-10-19(11-5-1)25-31-34-28(37-25)22-16-23(29-35-32-26(38-29)20-12-6-2-7-13-20)18-24(17-22)30-36-33-27(39-30)21-14-8-3-9-15-21/h1-18H
    • InChI Key: WVVRLJFQEXHDBT-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NN=C1C1C=C(C2=NN=C(C3C=CC=CC=3)O2)C=C(C2=NN=C(C3C=CC=CC=3)O2)C=1

Computed Properties

  • Exact Mass: 510.14403846Da
  • Monoisotopic Mass: 510.14403846Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 117Ų
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